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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647

A definitive guide to differentiating lazurite, the primary component of lapis lazuli, from the
similarly named but chemically distinct mineral lazulite. This document outlines key diagnostic
tests and physical properties for accurate identification of hand specimens, supported by
guantitative data and standardized experimental protocols.

Key Diagnostic Properties

While both minerals present a characteristic blue color, their fundamental physical and
chemical properties diverge significantly. Lazurite is a tectosilicate and a member of the
sodalite group, whereas lazulite is a phosphate mineral.[1][2] These differences in composition
give rise to distinct measurable attributes crucial for identification.

The most reliable distinguishing features for hand specimen identification are streak, hardness,
specific gravity, and mineral association.[3][4][5] Lazurite is notable for its bright blue streak
and its frequent association with pyrite.[3][4][6][7] In contrast, lazulite possesses a white or pale
blue streak and is commonly found in quartz-rich metamorphic rocks or pegmatites.[1][5][8][9]
[10]

Quantitative Data Comparison

The physical properties of lazurite and lazulite are summarized below. These quantitative
differences provide a robust basis for differentiation using standard laboratory or field-testing
methods.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1171647?utm_src=pdf-interest
https://www.benchchem.com/product/b1171647?utm_src=pdf-body
https://www.benchchem.com/product/b1171647?utm_src=pdf-body
https://minds.wisconsin.edu/bitstream/handle/1793/11597/Lazulite.pdf?sequence=1&isAllowed=y
https://www.healingcrystalsco.com/blogs/blog/lazulite
https://galleries.com/minerals/silicate/lazurite/lazurite.htm
https://m.minerals.net/mineral/lazurite.aspx
https://m.minerals.net/mineral/lazulite.aspx
https://www.benchchem.com/product/b1171647?utm_src=pdf-body
https://galleries.com/minerals/silicate/lazurite/lazurite.htm
https://m.minerals.net/mineral/lazurite.aspx
https://www.mindat.org/min-2357.html
https://celestialearthminerals.com/wp-content/uploads/2014/08/Lazurite-12-2009.pdf
https://minds.wisconsin.edu/bitstream/handle/1793/11597/Lazulite.pdf?sequence=1&isAllowed=y
https://m.minerals.net/mineral/lazulite.aspx
https://rockidentifier.com/wiki/Lazulite.html
https://geologyscience.com/gemstone/lazulite/
https://www.allmineralsrock.com/details/lazulite
https://www.benchchem.com/product/b1171647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Property Lazurite

Lazulite

(Na,Ca)s(AlSiO4)s(S,S04,Cl)2[1

Chemical Formula

1[11]

MgAl2(PO4)2(OH)2[8][9]

Crystal System Isometric[3][6][12] Monoclinic[1][5][8]
Mohs Hardness 5.0 - 5.5[3][6][7] 5.5 - 6.0[8][9][10]
Specific Gravity 2.38 - 2.45[3][6][11] 3.0 - 3.1[9][8]

Bright Blue / Pale Blue[3][6][7]

Streak (1] White / Pale Blue[5][8][9][10]
Luster Dull to Greasy[3][7] Vitreous (Glassy) to Dull[8][10]
Cleavage Poor/Indistinct[3][7] Indistinct[8]

Diagnostic Workflow

For a systematic approach to identification, the following workflow is recommended. This

process prioritizes simple, non-destructive tests first.
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Unknown Blue Mineral
Specimen

Step 1: Visual Examination
- Observe mineral associations
- Note luster and crystal habit

Key Associations:
Lazurite -> Pyrite
azulite -> Quartz

Step 2: Streak Test
(Protocol 4.1)

What is the streak color?

Bright Blue

Step 3: Hardness Test
(Protocol 4.2)

Hardness vs. Steel (~5.5)? White / Pale Blue

> 5.5 (Ngt Scratched)

Step 4: Specific Gravity
< 5.5 (Scratched (Confirmatory Test)
(Protocol 4.3)

Result: Lazurite Result: Lazulite
- Bright blue streak - White/pale blue streak
- Hardness ~5-5.5 - Hardness ~5.5-6
-SG-~2.4 -SG ~3.1
- Often with Pyrite - Often with Quartz

Click to download full resolution via product page

Caption: A flowchart for distinguishing lazurite from lazulite.

Experimental Protocols
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The streak test reveals the color of a mineral's powder, which is a more consistent diagnostic
property than the color of the bulk specimen.[13]

o Materials: Unglazed porcelain plate (streak plate) with a Mohs hardness of approximately
6.5-7.[14][15]

e Procedure: a. Select a clean, unweathered surface on the mineral specimen.[16] b. Firmly
press and drag the mineral across the surface of the streak plate to create a line of powder.
[16][17] c. Observe the color of the powdered streak on the plate.[13]

o Expected Results:
o Lazurite: Produces a characteristic bright blue streak.[3][6][11]
o Lazulite: Produces a white or very pale blue streak.[5][8][9]

This test determines a mineral's relative resistance to scratching against a set of standard
materials.[14][18]

o Materials: A set of hardness points or common objects of known hardness (e.g., copper
penny ~3.5, steel knife blade or nail ~5.5, quartz ~7).[14][19][20]

e Procedure: a. Place the specimen on a stable surface. b. Attempt to scratch a clean surface
of the mineral with the point of an object of known hardness. Start with an object softer than
the expected range (e.g., a steel knife with hardness ~5.5).[18][20] c. Press firmly and draw
the point across the specimen.[18] d. Examine the tested surface for a scratch. Rub away
any powder to ensure the surface is etched and not just marked by a softer material.[14][18]

o Expected Results:
o Lazurite (Hardness 5.0-5.5): Will be scratched by a steel knife blade or nail.[3][7]

o Lazulite (Hardness 5.5-6.0): Will be difficult to scratch or will not be scratched by a steel
knife blade, but will be scratched by quartz.[8][9]

Specific gravity is the ratio of a mineral's density to the density of water.[21] This test can be
highly diagnostic due to the significant difference between the two minerals.
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o Materials: Digital scale (0.01g precision recommended), a beaker of water, and a thin string
or wire cradle.[22][23]

e Procedure: a. Weigh the dry mineral specimen in the air. Record this weight as W_air.[22] b.
Submerge the specimen, suspended by the string, in the beaker of water, ensuring it does
not touch the sides or bottom. c. There are two common methods: i. Weight in Water
Method: Weigh the suspended specimen while it is submerged. Record this as W_water.
Calculate SG as: SG =W _air / (W_air - W_water). ii. Displacement Method: Place the
beaker of water on the scale and tare to zero. Submerge the suspended specimen and
record the weight displayed on the scale, which equals the mass of the displaced water
(W_displaced).[22][24] Calculate SG as: SG = W_air / W_displaced.

o Expected Results:
o Lazurite: SG will be approximately 2.38-2.45.[3][6]

o Lazulite: SG will be significantly higher, approximately 3.0-3.1.[5][8]

Additional Distinguishing Characteristics

e Mineral Association: This is a powerful field indicator. Lazurite is famously associated with
brassy-yellow pyrite and white calcite within a marble host rock, as seen in lapis lazuli.[3][7]
[25] Lazulite is typically found in high-grade metamorphic rocks (like quartzites) or granite
pegmatites, often associated with quartz, kyanite, and rutile.[1][8][26] The presence of quartz
alongside the blue mineral strongly suggests lazulite, as lazurite is a feldspathoid and does
not occur stably with quartz.[1]

o Crystal Habit and Luster: While well-formed crystals of either are uncommon, lazulite can
form distinct monoclinic crystals described as steep bipyramidal or wedge-shaped with a
vitreous (glassy) luster.[5][8][26] Lazurite is almost exclusively massive, with a dull to greasy
luster, and its rare isometric crystals are typically dodecahedral.[3][4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Distinguishing Lazurite from Lazulite: A Comparative
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171647#how-to-distinguish-lazurite-from-lazulite-in-
hand-specimen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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